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Compound of Interest

Compound Name: Ludaconitine

Cat. No.: B10817925 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ludaconitine. Given the absence of a specific

Safety Data Sheet (SDS) for Ludaconitine, this guidance is based on data for structurally

related aconitine alkaloids and general best practices for handling highly potent compounds.

Extreme caution is advised.

Quantitative Data Summary
The following table summarizes available quantitative data for compounds structurally related

to Ludaconitine. This information should be used as a guideline for safety protocols,

recognizing that the precise properties of Ludaconitine may vary.
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Parameter Value Notes and Citations

Chemical Class Diterpenoid Alkaloid
Ludaconitine is an aconitine-

type alkaloid.

Appearance
White crystalline, amorphous,

or syrupy substance

Based on data for 8-Acetyl

Ludaconitine.[1]

Molecular Formula
C38H51NO12 (for

Ludaconitine triacetate)

Data for a derivative of

Ludaconitine.[2]

Molecular Weight
713.90 g/mol (for Ludaconitine

triacetate)

Data for a derivative of

Ludaconitine.[2]

Melting Point 214°C (417.2°F)
Data for 8-Acetyl Ludaconitine.

[1]

Solubility
Insoluble in water; Soluble in

alcohol, ether, and chloroform

Based on data for 8-Acetyl

Ludaconitine.[1]

LD50 (Intravenous, Mouse) 21,800 µg/kg (21.8 mg/kg) For Ludaconitine triacetate.

LDLo (Intravenous, Rat) 45 mg/kg
Lowest published lethal dose

for Ludaconitine triacetate.

Experimental Protocols: Safe Handling and Disposal
of Ludaconitine
Adherence to the following procedures is mandatory to mitigate the significant risks associated

with handling this highly toxic compound.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to prevent exposure through inhalation, dermal

contact, or eye contact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lookchem.com/casno127-29-7.html
https://www.drugfuture.com/toxic/q5-q922.html
https://www.drugfuture.com/toxic/q5-q922.html
https://www.lookchem.com/casno127-29-7.html
https://www.lookchem.com/casno127-29-7.html
https://www.benchchem.com/product/b10817925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Recommended Use

Gloves

Double-gloved with

chemotherapy-tested nitrile

gloves.

Required for all handling

activities. Change outer glove

immediately if contaminated.

Gown

Disposable, solid-front gown

with back closure made of non-

absorbent material.

Required to prevent

contamination of personal

clothing.

Eye/Face Protection
Chemical safety goggles and a

full-face shield.

Mandatory for all handling to

protect against splashes and

aerosols.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator. For

activities with a high potential

for aerosolization, a powered

air-purifying respirator (PAPR)

is recommended.

Required when handling

Ludaconitine powder or

creating solutions.

Footwear
Closed-toe, chemical-resistant

shoes with shoe covers.

To be worn in any area where

Ludaconitine is handled.

Operational Plan: Step-by-Step Handling Procedure
All work with Ludaconitine must be performed within a designated area, such as a certified

chemical fume hood or a glove box, to minimize exposure risk.

Preparation:

Designate Area: Cordon off and clearly label the designated handling area.

Assemble Materials: Gather all necessary equipment, including vials, solvents, pipettes, and

waste containers, and place them inside the containment device (fume hood/glove box).

Don PPE: Put on all required PPE in the correct order: shoe covers, inner gloves, gown,

outer gloves, face mask/respirator, and finally, the face shield and goggles.
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Handling:

Weighing: If weighing the solid compound, do so within a ventilated balance enclosure to

prevent the aerosolization of powder.

Solution Preparation: When preparing solutions, slowly add the solid Ludaconitine to the

solvent to prevent splashing.

Post-Handling: After completion of work, wipe down the work surface with an appropriate

deactivating solution (if known) or a high-pH cleaning solution, followed by 70% ethanol.

Disposal Plan
Proper disposal of Ludaconitine and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All materials that have come into contact with Ludaconitine, including

gloves, gowns, vials, and cleaning materials, are considered hazardous waste.

Waste Containers: Use clearly labeled, sealed, and puncture-proof containers for all

Ludaconitine waste.

Disposal Protocol: Dispose of all Ludaconitine waste in accordance with federal, state, and

local regulations for hazardous chemical waste. Do not mix with other waste streams unless

explicitly permitted.

Visual Workflow for Safe Handling
The following diagram illustrates the critical steps for the safe handling and disposal of

Ludaconitine.
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Caption: Workflow for the safe handling and disposal of Ludaconitine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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